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Compound of Interest

Compound Name: Methyl 5-hexenoate

Cat. No.: B1584880 Get Quote

An In-Depth Technical Guide to Methyl 5-hexenoate

This technical guide provides a comprehensive overview of the chemical and physical

properties of methyl 5-hexenoate, detailed experimental protocols for its synthesis, and a

summary of its key molecular characteristics. This document is intended for researchers,

scientists, and professionals in the field of drug development and chemical synthesis.

Core Molecular Information
Methyl 5-hexenoate is an organic compound classified as an unsaturated ester.[1] Its structure

consists of a six-carbon chain with a terminal double bond and a methyl ester functional group.

[1] This bifunctionality makes it a valuable intermediate in various organic syntheses.[1]

Molecular Formula and Weight:

Formula: C₇H₁₂O₂[2][3][4]

Molecular Weight: 128.17 g/mol [4]

Physicochemical Properties
A summary of the key quantitative data for methyl 5-hexenoate is presented below. This data

is essential for its handling, application in reactions, and purification processes.
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Property Value Source(s)

Molecular Weight 128.171 g/mol [2][5]

IUPAC Name Methyl 5-hexenoate [3]

CAS Number 2396-80-7 [2][3][4]

Density 0.91 g/cm³ [2]

Boiling Point 157 °C (at 760 Torr) [2]

75-76 °C (at 50 Torr) [6]

Flash Point 46 °C [2]

Refractive Index n20/D 1.421 [2]

Vapor Pressure 4.62 mmHg at 25°C [2]

LogP 1.51570 [2]

Appearance Colorless to pale yellow liquid [1]

Experimental Protocols
Synthesis of Methyl 5-hexenoate via Fischer
Esterification
This protocol details a common method for synthesizing methyl 5-hexenoate from 5-hexenoic

acid and methanol, utilizing an acid catalyst.

Objective: To synthesize methyl 5-hexenoate with a high yield.

Materials:

5-Hexenoic acid (4.9 g, 42.9 mmol)

Methanol (80 ml)

p-Toluenesulfonic acid monohydrate (catalytic amount)
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Diethyl ether

Deionized water

Sodium sulfate (anhydrous)

Procedure:

Combine 5-hexenoic acid and methanol in a round-bottom flask.

Add a catalytic amount of p-toluenesulfonic acid monohydrate to the solution.

Heat the mixture to reflux and maintain for 40 hours.

After the reflux period, allow the solution to cool to room temperature.

Concentrate the solution using a rotary evaporator to remove excess methanol.

Pour the concentrated residue into a separatory funnel containing diethyl ether and water for

extraction.

Separate the aqueous and organic layers. The product will be in the ether layer.

Dry the ether layer over anhydrous sodium sulfate.

Filter to remove the drying agent.

Concentrate the final ether solution to yield the pure product, methyl 5-hexenoate.

Expected Yield: Approximately 4.6 g (35.9 mmol), which corresponds to an 84% yield.

Visualized Workflows and Relationships
The following diagrams illustrate the synthesis workflow and the logical relationship between

the core properties of methyl 5-hexenoate.
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Caption: Fischer esterification workflow for the synthesis of methyl 5-hexenoate.
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Identifiers Physical Properties Chemical Reactivity

Methyl 5-hexenoate

Formula: C7H12O2 MW: 128.17 g/mol CAS: 2396-80-7 Density: 0.91 g/cm³ Boiling Point: 157 °C Flash Point: 46 °C
Ester Group

(Hydrolysis, Transesterification)
Alkene Group

(Addition, Oxidation, Metathesis)

Click to download full resolution via product page

Caption: Key molecular and physical properties of methyl 5-hexenoate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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